![molecular formula C10H11NO4 B5741265 2-(hydroxyimino)-3-(4-methoxyphenyl)propanoic acid](/img/structure/B5741265.png)
2-(hydroxyimino)-3-(4-methoxyphenyl)propanoic acid
Overview
Description
2-(hydroxyimino)-3-(4-methoxyphenyl)propanoic acid, also known as HPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. HPP is a derivative of the amino acid phenylalanine and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
Chemistry and Synthesis
- Ring Closure and Oxidation : A study on the chemistry of indanones revealed that 2-(4-Methoxyphenyl)-3-(3-methoxyphenyl)propionic acid undergoes acid-catalyzed ring closure, forming 2-phenyl-1-indanone. This compound is susceptible to auto-oxidation, forming various other products (Brown, Denman, & O'donnell, 1971).
- Derivative Synthesis : Derivatives of 2-hydroxyimino- and 2-alkoxyimino-3-(acylhydrazono)-butanoic acids have been synthesized, showing applications as fungicidal antibiotics analogs to strobilurins (Zakharychev, Golubtsova, & Kovalenko, 1999).
Biological Applications
- Phytotoxic and Mutagenic Effects : A study evaluated the phytotoxic and genotoxic effects of various cinnamic acid derivatives, including 2,3-dibromo-3-(4-hydroxy-3-methoxyphenyl)-propanoic acid, on wheat seeds. The compounds were found to inhibit germination and mitotic activity, with various chromosomal aberrations observed (Jităreanu et al., 2013).
- Anti-inflammatory and Antitumor Activities : 2-(3-Benzoylphenyl)propanohydroxamic acid and 2-{3-[(hydroxyimino)(phenyl)methyl]phenyl}propanoic acid showed promising anti-inflammatory and antitumor activities, providing insights into the design of dual-target drugs for cancer treatment (Ahmed et al., 2012).
Chemical Properties and Applications
- Chelating Agents : 2-(Hydroxyimino)propanohydroxamic acid, a derivative of alanine, exhibited more potent chelating properties for Cu2+ and Ni2+ ions than alanine and its analogues, suggesting applications in metal ion chelation (Dobosz et al., 1998).
- Physico-Chemical Properties in Drug Development : The physico-chemical properties of certain derivatives, such as 2-hydroxy-3-[2-(4-methoxyphenyl)ethylamino]propyl-4-[(alkoxycarbonyl)amino]benzoates, were studied for their potential in ultra-short beta-adrenolytic activity, highlighting the importance of these properties in drug development (Stankovicová et al., 2014).
properties
IUPAC Name |
(2E)-2-hydroxyimino-3-(4-methoxyphenyl)propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-15-8-4-2-7(3-5-8)6-9(11-14)10(12)13/h2-5,14H,6H2,1H3,(H,12,13)/b11-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQZHUSREBYJGPY-PKNBQFBNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=NO)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C/C(=N\O)/C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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